Cas no 862126-33-8 (2-(3-(Benzyloxy)prop-1-ynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-(Benzyloxy)prop-1-ynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 862126-33-8
• MF: C₁₆H₂₁BO₃
• MW: 272.147145032883
• CID: 1067783
• PubChem ID: 75175979
• Update Time: 2025-06-11

2-(3-(Benzyloxy)prop-1-ynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Benzyloxy)prop-1-ynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3-BENZYLOXY-PROP-1-YN-1-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 2-(3-benzyloxyprop-1-ynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolan e
• 4,4,5,5-tetramethyl-2-(3-phenylmethoxyprop-1-ynyl)-1,3,2-dioxaborolane
• 2-(3-(Benzyloxy)prop-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AS-1007
• 862126-33-8
• 2-[3-(benzyloxy)prop-1-yn-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS025392241
• CS-0456451

• MDL： MFCD25970567
• Inchi： 1S/C16H21BO3/c1-15(2)16(3,4)20-17(19-15)11-8-12-18-13-14-9-6-5-7-10-14/h5-7,9-10H,12-13H2,1-4H3
• InChI Key： BGKRWCHUAGKXFM-UHFFFAOYSA-N
• SMILES： O1B(C#CCOCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 272.1583747g/mol
• Monoisotopic Mass: 272.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(3-(Benzyloxy)prop-1-ynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(3-(Benzyloxy)prop-1-ynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 862126-33-8)

2-(3-(Benzyloxy)prop-1-ynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its Chemical Abstracts Service (CAS) number 862126-33-8, is a highly specialized boronic ester compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of organoboron derivatives, which are widely recognized for their utility in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. The unique structural features of this molecule, including its propargyl and benzyloxy functional groups, as well as its tetramethyl-substituted dioxaborolane core, make it a valuable reagent in the development of complex organic molecules.

The benzyloxy group in the molecular structure contributes to the stability and reactivity of the compound, enabling it to participate in various chemical transformations with high efficiency. This feature is particularly advantageous in pharmaceutical synthesis, where precise control over reaction pathways is essential for achieving desired pharmacological properties. The propargyl moiety further enhances the compound's versatility by introducing a site for further functionalization via reactions such as Sonogashira coupling or hydroboration-oxidation. Together with the tetramethyl-substituted dioxaborolane core, which provides steric hindrance and electronic modulation, this compound offers a robust platform for constructing intricate molecular architectures.

In recent years, advances in medicinal chemistry have highlighted the importance of boronic acid derivatives in drug discovery. These compounds are frequently employed as key intermediates in the synthesis of biologically active molecules due to their ability to facilitate efficient and selective coupling reactions. The Suzuki-Miyaura coupling, in particular, has become a cornerstone of modern synthetic methodologies for constructing carbon-carbon bonds. The reactivity of 2-(3-(Benzyloxy)prop-1-ynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane makes it an ideal candidate for applications in this domain.

One of the most compelling aspects of this compound is its application in the synthesis of complex heterocyclic structures. Heterocycles are ubiquitous in pharmaceuticals and natural products, often serving as the core scaffold for biological activity. The propargyl and benzyloxy functionalities provide multiple points of modification, allowing chemists to tailor the molecular structure with precision. This flexibility has been leveraged in several recent studies aimed at developing novel therapeutic agents. For instance, researchers have utilized this compound to construct derivatives with potential antimicrobial and anti-inflammatory properties.

The tetramethyl-substituted dioxaborolane moiety also plays a critical role in modulating the electronic properties of the molecule. This steric and electronic environment can influence reaction outcomes and product selectivity, making it a crucial factor in designing synthetic strategies. Recent studies have demonstrated that such modifications can enhance the efficiency of cross-coupling reactions while minimizing side products. This is particularly important in industrial settings where process optimization is paramount.

Moreover, the benzyloxy group contributes to solubility and stability under various reaction conditions. This characteristic is beneficial when working with sensitive intermediates that require careful handling. The compound's compatibility with a range of solvents and catalysts further broadens its applicability in synthetic chemistry. Researchers have reported successful use of 2-(3-(Benzyloxy)prop-1-ynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in both academic laboratories and industrial-scale processes.

In the context of drug development, 2-(3-(Benzyloxy)prop-1-ynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been explored as a building block for novel therapeutic entities. Its ability to undergo facile cross-coupling reactions allows for rapid assembly of complex molecular structures that mimic natural products or designed scaffolds. Several recent publications have highlighted its use in generating libraries of compounds for high-throughput screening (HTS). These efforts aim to identify lead compounds with desirable pharmacokinetic and pharmacodynamic profiles.

The compound's utility extends beyond pharmaceutical applications; it has also found use in materials science and agrochemical research. For example, 2-(3-(Benzyloxy)prop-1-ynyl)-4,4,5,5-tetramethyl-1，3，2-dioxaborolane can be employed to synthesize polymers with tailored properties or to develop novel pesticides through structural diversification strategies.

Recent advancements in computational chemistry have further enhanced the understanding of how boronic esters like this one behave under different conditions。 Molecular modeling studies have provided insights into reaction mechanisms and predicted optimal reaction conditions， thereby accelerating synthetic workflows。 These computational tools are increasingly integrated into drug discovery pipelines， allowing researchers to predict reactivity before conducting experimental trials。

The environmental impact of chemical synthesis is another area where 2-(3-(Benzyloxy)prop-1-ynyl)-4，4，5，5-tetramethyl-l，3，2-dioxaborolane shines。 Its high atom economy and compatibility with green chemistry principles make it an attractive choice for sustainable synthesis。 Efforts are underway to develop catalytic systems that minimize waste and reduce energy consumption， aligning with global initiatives toward more sustainable chemical practices。

In conclusion, 2-(3-(Benzyloxy)prop-l -ynyl)-4，4，5，5-tetramethyl-l，3，2-dioxaborolane (CAS No．862126—33—8) is a versatile and highly functional organoboron derivative with broad applicability across multiple scientific disciplines。 Its unique structural features make it an indispensable tool for synthetic chemists working on complex molecular architectures。 As research continues to uncover new applications， this compound will undoubtedly remain at the forefront of innovation in chemical biology and medicinal chemistry。